Cas no 754190-56-2 (2-Quinolinepropanoic acid, Methyl ester)

• Product Name: 2-Quinolinepropanoic acid, Methyl ester
• CAS No: 754190-56-2
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 3030124
• PubChem ID: 59134937
• Update Time: 2025-04-21

2-Quinolinepropanoic acid, Methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinepropanoic acid, Methyl ester
• SCHEMBL3533222
• CVILCWZAIZUGJC-UHFFFAOYSA-N
• Methyl 3-(2-quinolinyl)propanoate
• DB-182461
• 754190-56-2

• Inchi： 1S/C13H13NO2/c1-16-13(15)9-8-11-7-6-10-4-2-3-5-12(10)14-11/h2-7H,8-9H2,1H3
• InChI Key： CVILCWZAIZUGJC-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 215.094628657Da
• Monoisotopic Mass: 215.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų